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Compound of Interest

2-Amino-isonicotinic acid
Compound Name: ,
hydrazide

Cat. No.: B1267408

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
amino-isonicotinic acid hydrazide, a key chemical intermediate in the synthesis of various
pharmaceutical compounds. The following sections detail its characteristic nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental
protocols for their acquisition. This information is crucial for the unambiguous identification,
purity assessment, and structural elucidation of this compound in research and development
settings.

Spectroscopic Data Summary

The empirical formula for 2-amino-isonicotinic acid hydrazide is CeHsN4O, with a molecular
weight of 152.15 g/mol . The structural and spectroscopic data are summarized in the tables
below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (Proton NMR) Data
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm

Data not available

Data not available

Data not available

Data not available

Data not available

13C NMR (Carbon-13 NMR) Data

Chemical Shift (6) ppm Assignment

Data not available

Data not available

Data not available

Data not available

Data not available

Data not available

Note: Specific experimental data for *H and 13C NMR of 2-amino-isonicotinic acid hydrazide
is not readily available in the public domain as of the last update. The tables are provided as a
template for expected signals based on the chemical structure.

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment

) N-H stretching (hydrazide,
Data not available

amine)
Data not available - C=0 stretching (amide I)
Data not available - N-H bending (amide II)

C=N, C=C stretching (pyridine
ring)

Data not available

Data not available - C-N stretching

Note: Specific peak positions and intensities for the IR spectrum of 2-amino-isonicotinic acid
hydrazide are not detailed in the available literature. The table indicates the expected
characteristic absorption bands.

Mass Spectrometry (M) @@

m/z Relative Abundance (%) Assignment
Data not available - [M]*
Data not available - Fragment ions

Note: The mass spectrum of 2-amino-isonicotinic acid hydrazide is not publicly available.
The table is a placeholder for the molecular ion and potential fragment ions.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for
aromatic hydrazides like 2-amino-isonicotinic acid hydrazide.

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 2-amino-isonicotinic acid
hydrazide in a suitable deuterated solvent (e.g., DMSO-ds, CDCIs3) in an NMR tube.

 Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).
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» 'H NMR Acquisition:
o Acquire a standard one-dimensional proton spectrum.

o Typical parameters include a 30-degree pulse angle, a spectral width of 10-15 ppm, a
relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good
signal-to-noise ratio.

e 13C NMR Acquisition:
o Acquire a proton-decoupled 13C spectrum.

o Typical parameters include a larger spectral width (e.g., 0-200 ppm) and a longer
acquisition time or a greater number of scans compared to *H NMR due to the lower
natural abundance of 3C.

FT-IR Spectroscopy

o Sample Preparation (Solid State):

o KBr Pellet Method: Mix a small amount of the finely ground sample (1-2 mg) with
approximately 100-200 mg of dry potassium bromide (KBr). Press the mixture into a thin,
transparent pellet using a hydraulic press.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto
the ATR crystal and apply pressure to ensure good contact.

¢ Instrumentation: Use a Fourier-transform infrared (FT-IR) spectrometer.

o Data Acquisition:
o Record a background spectrum of the empty sample holder or the clean ATR crystal.
o Place the prepared sample in the spectrometer and record the sample spectrum.

o The final spectrum is typically presented in terms of transmittance or absorbance versus
wavenumber (cm™1).
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Mass Spectrometry (Electron lonization - El)

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or after separation by gas chromatography (if the
compound is sufficiently volatile and thermally stable).

« lonization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) in the
ion source. This causes the molecule to ionize and fragment.

o Mass Analysis: Separate the resulting positively charged ions and fragments based on their
mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: Detect the ions to generate a mass spectrum, which is a plot of relative ion
abundance versus m/z.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the complete spectroscopic
characterization of 2-amino-isonicotinic acid hydrazide.

Spectroscopic Analysis

Mass Spectrometry

(EI-MS)

Sample Preparation Data Analysis and Characterization

Structure Confirmation and
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Synthesis and Purification of
2-Amino-isonicotinic Acid Hydrazide

FT-IR Spectroscopy Spectral Data Interpretation
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Caption: Workflow for the spectroscopic characterization of 2-amino-isonicotinic acid
hydrazide.
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 To cite this document: BenchChem. [Spectroscopic Profile of 2-Amino-isonicotinic Acid
Hydrazide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267408#spectroscopic-data-nmr-ir-mass-spec-of-2-
amino-isonicotinic-acid-hydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1267408#spectroscopic-data-nmr-ir-mass-spec-of-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/product/b1267408#spectroscopic-data-nmr-ir-mass-spec-of-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/product/b1267408#spectroscopic-data-nmr-ir-mass-spec-of-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/product/b1267408#spectroscopic-data-nmr-ir-mass-spec-of-2-amino-isonicotinic-acid-hydrazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

